Cas no 63279-14-1 (Rebaudioside E)

• Product Name: Rebaudioside E
• CAS No: 63279-14-1
• MF: C₄₄H₇₀O₂₃
• MW: 967.012816905975
• CID: 839652
• Update Time: 2025-06-08

Rebaudioside E Chemical and Physical Properties

Names and Identifiers

• Rebaudioside E
• REBAUDIOSIDE E(P)
• (4alpha)-13-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-kaur-16-en-18-oic acid 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl ester
• 693TGS3OHR
• (-)-Rebaudioside E
• Rebaudioside E [MI]
• RLLCWNUIHGPAJY-SFUUMPFESA-N

• Inchi： 1S/C44H70O23/c1-17-11-43-9-5-22-41(2,7-4-8-42(22,3)40(59)66-38-34(30(55)26(51)20(14-47)62-38)64-36-32(57)28(53)24(49)18(12-45)60-36)23(43)6-10-44(17,16-43)67-39-35(31(56)27(52)21(15-48)63-39)65-37-33(58)29(54)25(50)19(13-46)61-37/h18-39,45-58H,1,4-16H2,2-3H3/t18-,19-,20-,21-,22+,23+,24-,25-,26-,27-,28+,29+,30+,31+,32-,33-,34-,35-,36+,37+,38+,39+,41-,42-,43-,44+/m1/s1
• InChI Key： RLLCWNUIHGPAJY-SFUUMPFESA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@]12C(=C)C[C@]3(CC[C@@H]4[C@@](C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)(C)CCC[C@@]4(C)[C@@H]3CC1)C2

Computed Properties

• Exact Mass: 966.43078848 g/mol
• Monoisotopic Mass: 966.43078848 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 67
• Rotatable Bond Count: 13
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 374
• Molecular Weight: 967.0
• XLogP3: -2.8

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.7E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides
• Diterpenoids

Additional information on Rebaudioside E

Introduction to Rebaudioside E (CAS No: 63279-14-1)

Rebaudioside E, chemically designated as β-D-glucopyranosyl-(1→6)-α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-D-galactopyranosyl-(1→3)-β-D-glucopyranoside, is a naturally occurring glycoside that belongs to the steviol glycosides group. This compound is primarily extracted from the leaves of the Stevia rebaudiana plant, which has been widely used for its sweetening properties without calories. With a CAS number of 63279-14-1, Rebaudioside E has garnered significant attention in the pharmaceutical and food industries due to its unique chemical structure and potential health benefits.

The structural complexity of Rebaudioside E contributes to its stability and bioavailability, making it an attractive candidate for various applications. Unlike some other steviol glycosides, such as stevioside, Rebaudioside E exhibits a higher degree of sweetness while maintaining a lower aftertaste. This characteristic has positioned it as a preferred sweetener in health-conscious products worldwide.

Recent research has highlighted the multifaceted benefits of Rebaudioside E beyond its sweetening properties. Studies have demonstrated its potential role in modulating metabolic pathways, which may contribute to weight management and blood sugar regulation. The compound's ability to interact with various enzymes and receptors has opened new avenues for exploring its therapeutic applications in managing metabolic syndromes.

In addition to its metabolic benefits, Rebaudioside E has shown promising antioxidant properties. Oxidative stress is a key factor in the development of chronic diseases, and the antioxidant activity of Rebaudioside E may help mitigate this risk by neutralizing free radicals and reducing inflammation. This dual action makes it a valuable component in functional foods and nutraceuticals designed to promote overall health.

The extraction and purification processes of Rebaudioside E have also been refined over the years, ensuring a high-quality product that meets stringent regulatory standards. Modern techniques such as chromatography and enzymatic hydrolysis have improved yield and purity, making it more feasible for large-scale production. These advancements have not only enhanced the availability of Rebaudioside E but also expanded its market potential.

One of the most compelling aspects of Rebaudioside E is its safety profile. Extensive toxicological studies have confirmed its non-toxic nature, supporting its use as a safe sweetener for humans. Regulatory agencies around the world have approved its use in food products, further bolstering consumer confidence. This safety record has made it a preferred choice for manufacturers seeking natural alternatives to artificial sweeteners.

The pharmacological potential of Rebaudioside E extends beyond its role as a sweetener. Research has suggested that it may possess properties that could be beneficial in managing gastrointestinal disorders. Its ability to interact with gut microbiota may help restore balance and improve digestive health. This interaction is an area of active investigation, with preliminary findings indicating promising results.

The impact of Rebaudioside E on cardiovascular health is another emerging field of study. Some studies have indicated that it may help lower blood pressure levels by modulating nitric oxide synthesis and improving endothelial function. These effects are particularly relevant given the increasing prevalence of hypertension worldwide. Further clinical trials are needed to confirm these findings, but they provide a strong basis for continued research.

In conclusion, Rebaudioside E (CAS No: 63279-14-1) is a versatile compound with significant applications in the food and pharmaceutical industries. Its unique chemical structure, combined with its multifaceted benefits, makes it a valuable ingredient in health-focused products. As research continues to uncover new therapeutic potentials, Rebaudioside E is poised to play an increasingly important role in promoting human health and well-being.